Cas no 1177344-94-3 ([(1,5-Dimethyl-1H-pyrazol-4-yl)methyl](2-methoxyethyl)amine)

• Product Name: [(1,5-Dimethyl-1H-pyrazol-4-yl)methyl](2-methoxyethyl)amine
• CAS No: 1177344-94-3
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 5706798
• PubChem ID: 62543164
• Update Time: 2025-10-29

[(1,5-Dimethyl-1H-pyrazol-4-yl)methyl](2-methoxyethyl)amine Chemical and Physical Properties

Names and Identifiers

• CS-0301194
• AKOS011833785
• EN300-169824
• n-((1,5-Dimethyl-1h-pyrazol-4-yl)methyl)-2-methoxyethan-1-amine
• 1856077-55-8
• F2169-0330
• N-[(1,5-dimethylpyrazol-4-yl)methyl]-2-methoxyethanamine
• [(1,5-dimethyl-1H-pyrazol-4-yl)methyl](2-methoxyethyl)amine
• 1177344-94-3
• 1H-Pyrazole-4-methanamine, N-(2-methoxyethyl)-1,5-dimethyl-
• [(1,5-Dimethyl-1H-pyrazol-4-yl)methyl](2-methoxyethyl)amine

• Inchi： 1S/C9H17N3O/c1-8-9(7-11-12(8)2)6-10-4-5-13-3/h7,10H,4-6H2,1-3H3
• InChI Key： KOJHFFOSJJUTLD-UHFFFAOYSA-N
• SMILES： O(C)CCNCC1C=NN(C)C=1C

Computed Properties

• Exact Mass: 183.137162174g/mol
• Monoisotopic Mass: 183.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 39.1Ų

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 275.0±30.0 °C(Predicted)
• pka: 8.20±0.19(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on [(1,5-Dimethyl-1H-pyrazol-4-yl)methyl](2-methoxyethyl)amine

Comprehensive Guide to [(1,5-Dimethyl-1H-pyrazol-4-yl)methyl](2-methoxyethyl)amine (CAS No. 1177344-94-3): Properties, Applications, and Market Insights

[(1,5-Dimethyl-1H-pyrazol-4-yl)methyl](2-methoxyethyl)amine (CAS No. 1177344-94-3) is a specialized organic compound with a unique molecular structure that combines a pyrazole ring with an amine functional group. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, agrochemical development, and material science. The presence of both 1,5-dimethyl-1H-pyrazole and 2-methoxyethylamine moieties in its structure contributes to its distinctive chemical properties, making it a valuable intermediate in synthetic chemistry.

The growing interest in heterocyclic compounds like [(1,5-Dimethyl-1H-pyrazol-4-yl)methyl](2-methoxyethyl)amine stems from their versatility in drug discovery programs. Researchers are particularly interested in how the pyrazole derivatives can be modified to create novel bioactive molecules. Recent studies have shown that compounds containing 1,5-dimethyl-1H-pyrazole scaffolds exhibit interesting pharmacological profiles, which explains why many pharmaceutical companies are exploring derivatives of this compound for potential therapeutic applications.

From a chemical perspective, [(1,5-Dimethyl-1H-pyrazol-4-yl)methyl](2-methoxyethyl)amine demonstrates several notable characteristics. The compound typically appears as a colorless to pale yellow liquid at room temperature, with moderate solubility in both polar and non-polar solvents. This dual solubility property makes it particularly useful in various synthetic processes where solvent compatibility is crucial. The amine functionality in the molecule provides an excellent site for further chemical modifications, allowing researchers to create diverse derivatives for structure-activity relationship studies.

In the field of medicinal chemistry, CAS 1177344-94-3 has shown promise as a building block for potential drug candidates. The pharmaceutical industry is actively investigating pyrazole-containing compounds for their potential in treating various conditions, particularly in the areas of central nervous system disorders and inflammatory diseases. The compound's molecular framework allows for strategic modifications that can enhance bioavailability and target specificity, key considerations in modern drug development.

The agrochemical sector has also shown interest in [(1,5-Dimethyl-1H-pyrazol-4-yl)methyl](2-methoxyethyl)amine derivatives. Recent trends in green chemistry and sustainable agriculture have driven research into more efficient and environmentally friendly crop protection agents. The structural features of this compound make it a potential candidate for developing new classes of plant growth regulators or pest control agents with improved safety profiles.

Market analysis indicates growing demand for specialized chemical intermediates like 1177344-94-3. The global market for fine chemicals and pharmaceutical intermediates is expected to expand significantly in the coming years, driven by increased R&D investment in life sciences. Manufacturers of [(1,5-Dimethyl-1H-pyrazol-4-yl)methyl](2-methoxyethyl)amine are focusing on improving synthesis routes to enhance yield and purity while reducing production costs, responding to the needs of both academic researchers and industrial users.

From a synthetic chemistry standpoint, the preparation of [(1,5-Dimethyl-1H-pyrazol-4-yl)methyl](2-methoxyethyl)amine typically involves multi-step organic reactions. Common approaches include the alkylation of 1,5-dimethyl-1H-pyrazole followed by amine functionalization. Recent advancements in catalytic methods have improved the efficiency of these transformations, making the compound more accessible to researchers. The development of green synthetic protocols for this and related compounds remains an active area of investigation in academic and industrial laboratories.

Quality control and analytical characterization of CAS 1177344-94-3 are crucial for its various applications. Standard analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are routinely employed to verify the compound's purity and structural integrity. The increasing availability of high-quality analytical data for this compound has facilitated its adoption in research programs worldwide.

Looking ahead, the future of [(1,5-Dimethyl-1H-pyrazol-4-yl)methyl](2-methoxyethyl)amine research appears promising. Emerging trends in computational chemistry and AI-assisted drug discovery are likely to accelerate the exploration of this compound's potential. Researchers are particularly interested in using molecular modeling techniques to predict the biological activity of derivatives before synthesis, potentially reducing development timelines for new applications.

For researchers working with 1177344-94-3, proper handling and storage are essential to maintain the compound's stability. While not classified as hazardous under standard conditions, it's recommended to store the material in cool, dry conditions under an inert atmosphere to prevent degradation. The compound's chemical stability and solubility profile make it relatively easy to work with in laboratory settings, contributing to its popularity as a research chemical.

The intellectual property landscape surrounding [(1,5-Dimethyl-1H-pyrazol-4-yl)methyl](2-methoxyethyl)amine is evolving, with several patents filed for its derivatives and synthetic methods. This reflects the compound's commercial potential and the pharmaceutical industry's interest in protecting novel chemical entities derived from this scaffold. Researchers should conduct thorough patent searches before developing new applications to navigate this complex landscape effectively.

In conclusion, [(1,5-Dimethyl-1H-pyrazol-4-yl)methyl](2-methoxyethyl)amine (CAS No. 1177344-94-3) represents an important chemical building block with diverse potential applications. Its unique structural features and adaptable chemistry make it valuable for pharmaceutical research, agrochemical development, and material science. As research continues to uncover new properties and applications for this compound and its derivatives, its significance in specialty chemistry is likely to grow, offering exciting opportunities for innovation across multiple scientific disciplines.